Cas no 88757-75-9 (Acetonitrile, [(5,7-dibromo-2-methyl-8-quinolinyl)oxy]-)

• Product Name: Acetonitrile, [(5,7-dibromo-2-methyl-8-quinolinyl)oxy]-
• CAS No: 88757-75-9
• MF: C₁₂H₈Br₂N₂O
• MW: 356.012721061707
• CID: 622157
• PubChem ID: 71320029
• Update Time: 2025-04-19

Acetonitrile, [(5,7-dibromo-2-methyl-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(5,7-dibromo-2-methyl-8-quinolinyl)oxy]-
• 2-(5,7-dibromo-2-methylquinolin-8-yl)oxyacetonitrile
• DTXSID80750011
• 88757-75-9
• [(5,7-Dibromo-2-methylquinolin-8-yl)oxy]acetonitrile
• 2-((5,7-Dibromo-2-methylquinolin-8-yl)oxy)acetonitrile

• Inchi： 1S/C12H8Br2N2O/c1-7-2-3-8-9(13)6-10(14)12(11(8)16-7)17-5-4-15/h2-3,6H,5H2,1H3
• InChI Key： RJLNDOYIYHDQCT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2C1=CC=C(C)N=2)OCC#N)Br

Computed Properties

• Exact Mass: 355.89829g/mol
• Monoisotopic Mass: 353.90034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9Ų